molecular formula C12H22N2O2 B153499 tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate CAS No. 287114-25-4

tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate

Cat. No. B153499
CAS RN: 287114-25-4
M. Wt: 226.32 g/mol
InChI Key: UUHPKKKRSZBQIG-UHFFFAOYSA-N
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Description

“tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” is a chemical compound with the molecular formula C12H22N2O2 . It has a molecular weight of 226.32 . The compound is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .


Molecular Structure Analysis

The InChI code for “tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” is 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-6-8-4-5-9(7-10)13-8/h8-10,13H,4-7H2,1-3H3,(H,14,15) . This code provides a standard way to encode the compound’s molecular structure.


Physical And Chemical Properties Analysis

“tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” is a solid compound . It has a molecular weight of 226.32 . The compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .

Scientific Research Applications

Core Component of Tropane Alkaloids

The 8-azabicyclo[3.2.1]octane scaffold, which is a part of the “tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” structure, is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Stereoselective Synthesis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many researchers . This implies that “tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” could be used in the development of new synthetic methodologies.

Molecular Weight Determination

The molecular weight of “tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” is 226.32 . This information is crucial in various research applications, such as stoichiometric calculations in chemical reactions.

Hazard Identification

The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335 . Understanding these hazards is essential for safe handling and use in the laboratory.

Chemical Synthesis

“tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate” can be synthesized in the laboratory, and its synthesis can be a subject of research itself . The process of its synthesis can lead to the development of new synthetic methods and techniques.

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .

Mechanism of Action

Biochemical Pathways

The compound is part of the family of tropane alkaloids, which display a wide array of interesting biological activities

Action Environment

It is known that the compound should be stored at 2-8°C and protected from light , but more detailed studies are needed to understand the full impact of environmental factors.

properties

IUPAC Name

tert-butyl N-(8-azabicyclo[3.2.1]octan-3-yl)carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-10-6-8-4-5-9(7-10)13-8/h8-10,13H,4-7H2,1-3H3,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUHPKKKRSZBQIG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1CC2CCC(C1)N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H22N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10927592
Record name tert-Butyl hydrogen 8-azabicyclo[3.2.1]octan-3-ylcarbonimidate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10927592
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

226.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-Butyl 8-azabicyclo[3.2.1]octan-3-ylcarbamate

CAS RN

132234-68-5
Record name tert-Butyl hydrogen 8-azabicyclo[3.2.1]octan-3-ylcarbonimidate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10927592
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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